Cas no 1171947-06-0 (1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine
• CAS No: 1171947-06-0
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5901449
• PubChem ID: 42285823
• Update Time: 2025-10-28

1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (1,3-dimethylpyrazol-4-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine
• 1171947-06-0
• AKOS024505669
• SR-01000922045-1
• SR-01000922045
• VU0641137-1
• F5302-0055
• (1,3-dimethyl-1H-pyrazol-4-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone

• Inchi： 1S/C17H22N4O2/c1-13-16(12-19(2)18-13)17(22)21-10-8-20(9-11-21)14-4-6-15(23-3)7-5-14/h4-7,12H,8-11H2,1-3H3
• InChI Key： UWSQSSOSXOWBJN-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1C)(N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.6Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine

Comprehensive Analysis of 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine (CAS No. 1171947-06-0)

The compound 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine (CAS No. 1171947-06-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its pyrazole and piperazine moieties, this compound exhibits potential applications in drug discovery, particularly in the modulation of central nervous system (CNS) targets. Researchers are increasingly exploring its role in the development of novel therapeutics due to its selective binding affinity and metabolic stability.

In recent years, the demand for heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine has surged, driven by advancements in medicinal chemistry and computational drug design. This molecule's structural versatility allows for modifications that can enhance its pharmacokinetic properties, making it a promising candidate for addressing unmet medical needs. Its CAS No. 1171947-06-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and targeted therapy development.

One of the key features of this compound is its 1,3-dimethyl-1H-pyrazole-4-carbonyl group, which contributes to its bioavailability and receptor interaction. The 4-methoxyphenyl substituent further enhances its lipophilicity, a critical factor in CNS drug penetration. These attributes align with current trends in precision medicine, where researchers prioritize molecules with optimized ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

The synthesis of 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine involves multi-step organic reactions, including amide coupling and piperazine derivatization. Its purity and stability are rigorously validated using HPLC, NMR, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP) standards. This meticulous characterization is essential for its potential use in preclinical studies and lead optimization.

From a commercial perspective, CAS No. 1171947-06-0 is often listed in catalogs of specialty chemicals, catering to pharmaceutical intermediates and research reagents. Its applications extend to neuropharmacology, where it is investigated for its potential to modulate dopamine and serotonin receptors. These properties make it a subject of interest in studies related to mood disorders and cognitive enhancement, topics frequently searched by both professionals and the general public.

In conclusion, 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(4-methoxyphenyl)piperazine represents a compelling example of modern drug discovery innovation. Its CAS No. 1171947-06-0 serves as a gateway for researchers exploring its therapeutic potential and mechanistic insights. As the scientific community continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing personalized medicine and next-generation therapeutics.